For the design of maritime structures in waves, the extreme values of responses such as motions and wave impact loads are required. Waves and wave-induced responses are stochastic, so such responses should always be related to a probability. This information is not easy to obtain for strongly non-linear responses such as wave impact forces. Usually class rules or direct assessment via experiments or numerical simulations are applied to obtain extreme values for design. This brings up questions related to the convergence of extreme values: how long do we need to test in order to obtain converged statistics for the target duration? Or, vice versa: given testing data, what is the uncertainty of the associated statistics? Often the test or simulation duration is cut up in ‘seeds’ or ‘realisations’, with an exposure duration of one or three hours based on the typical duration of a steady environmental condition at sea, or the time that a ship sails a single course. The required number of seeds for converged results depends on the type of structure and response, the exposure duration, and the desired probability level. The present study provides guidelines for the convergence of most probable maximum (MPM) wave crest heights and MPM green water wave impact forces on a ferry. Long duration experiments were done to gain insight into the required number of seeds, and the effect of fitting. The present paper presents part 1 of this study; part 2 [1] presents similar results for wave-in-deck loads on a stationary deck box.

We present an optimization study for the conceptual design of wind turbine floaters of the TetraSpar type. The optimization variables include all geometric dimensions of the floater, keel, mooring lines and tower design. A gradient based optimization method is applied to a mass proportional objective cost function. The objective function accounts for the different weight components of the floater, including secondary steel, the wind turbine tower, and the mooring system. A frequency domain response method is utilized, so that each design evaluation also takes into account the dynamic response for 12 wind speeds with associated wave conditions. Nineteen constraints are applied for static and dynamic response, natural frequencies, and fatigue at the bottom of the tower. Two reference designs are presented, namely one with a soft–stiff tower and one with a stiff–stiff tower. Due to the anti-phase coupling of the floater pitch and tower vibration, the soft–stiff tower needs a stronger floater stiffness in pitch. This design thus has a larger water plane area moment than the more compact stiff–stiff floater, which is found to be the least economical. A constraint analysis is next presented based on Lagrange multipliers and a relative cost index. We find that the strongest cost influence is exerted by the 3P tower frequency constraint for the stiff-stiff and soft-stiff designs. Finally, a third design variant with a free optimizable tower frequency is introduced. This design is found to be 11% cheaper than the soft–stiff design and highlights the potential cost savings of tower designs within the 3P region.

Sandwich composites are special class of materials because of peculiar properties such as lightweight, high damping and high energy absorbing capacity etc. These properties make them suitable for their use in the shipbuilding and aerospace industry. Honeycomb structures are commonly used core materials in the sandwich composites. The elastic properties of honeycomb are characterized by foil thickness (FT) and cell size (CS) therefore they have significant effect on the mechanical properties. In this manuscript, low velocity impact analysis has been carried out on couple of aluminium honeycomb sandwich composites using Charpy ASTM E−23 machine and the energy absorbed by the sandwich specimens has been recorded. These experimental results have been validated through the numerical simulations carried out using commercially available software Abaqus. The results are found to be in good agreement. The parametric study also has been carried out to investigate the effect of foil thickness (FT), cell size (CS) and core height (CH) on specific energy absorption. Further, sufficient number of samples have been generated from latin hypercube samples (LHS) design and analyzed using Abaqus. Based on these results, polynomial equations have been generated in order to establish the relation between energy dependent variables (Energy absorption and Specific energy absorption(SEA)) and independent variables (Foil Thickness(FT) and Cell size(CS)). These polynomial equations have been used as fitness functions in optimization. The optimization process has been carried out by particle swarm optimization (PSO) matlab code for energy and specific energy absorption.

Local scour around the offshore converter platform caused by current and wave will lead to the instability of foundation. A series of experiments are performed to investigate the scour development and scour protection of the offshore converter platform. The development and evolution characteristics of the local scour around the gravity based structure foundation under the actions of current flow and wave are analyzed. The results show that the edge scour mainly occurs at the lateral sides of the platform and the scour pits are symmetrical about the centerline of the platform in the streamwise flow direction. The scour depth around the gravity based structure increases with the increase of flow velocity. The inclination and collapse of the platform is observed at α = 90° and U0 = 0.25 m/s. The sand ripples are observed around the gravity based structure under the wave action, and the scour depth increases with the increase of wave height and wave period. Based on the comparisons of different scour protection methods, the combined bionic grass-geotextile-riprap protection has the best scour protection efficiency for the offshore converter platform.

In designing the support structures of floating wind turbines (FWTs), a key challenge is to determine the load effects (at the cross-sectional load and stress level). This is because FWTs are subjected to complex global, local, static, and dynamic loads in stochastic environmental conditions. Up to now, most of the studies of FWTs have focused on the dynamic motion characteristics of FWTs, while minimal research has touched upon the internal load effects of the support structure. However, a good understanding of the structural load effects is essential since it is the basis for achieving a good design. Motivated by the situation, this study deals with the global load effect analysis for FWT support structures. A semi-submersible hull of a 10-MW FWT is used in the case study. A novel analysis method is employed to obtain the time-domain internal load effects of the floater, which account for the static and dynamic global loads under the still water, wind, and wave loads and associated motions. The investigation of the internal stresses resulting from various global loads under operational and parked conditions and the dynamic behavior of the structural load effects in various environmental conditions are made. The dominating load components for structural responses of the semi-submersible floater and the significant dynamic characteristics under different wind and wave conditions are identified. The dynamic load effects of the floating support structure are investigated by considering the influence of the second-order wave loads, viscous drag loads induced global motions, and wind and wave misalignments. The main results are discussed, and the main findings are summarized. The insights gained provide a basis for improving the design and analysis of FWT support structures.

Offshore wind turbines may be exposed to extreme or accidental loads during the service life, such as extreme water slamming, ship collisions, earthquakes, extreme winds, ice loads, etc. Under the action of such loads, they will respond not only in the primary eigenmode, but also high order modes. This paper presents a Rayleigh-Ritz solution for high order natural frequencies and eigenmodes of monopile supported offshore turbines. The model considers explicitly tapered wind turbine towers and soil-pile interactions. Different soil conditions are considered using equivalent cross coupled springs at the mudline. The proposed Rayleigh-Ritz solution is applied to the DTU 10 MW wind turbine mounted on a monopile foundation. The predicted natural frequencies and eigenmodes are compared with nonlinear finite element simulations using USFOS. The results show excellent agreement for the first 3 eigenmodes. Even higher eigenmodes than the 3rd order are also calculated but are not presented. They can be readily obtained if needed.High order natural frequencies and eigenmodes using the proposed Rayleigh-Ritz solution can, together with the Duhamel's integral, be well utilized in the buckling and collapse analysis and design of monopile supported offshore wind turbines in Ultimate Limit States (ULS) and Accidental Limit States (ALS). In addition, the high accuracy of the predicted primary natural frequency makes it a useful design tool to help avoid undesired resonance from external excitation loads and to reduce resonance related fatigue effects in Fatigue Limit States (FLS).

The present research investigates the motion response of a semi-submersible platform using measured field data. The Iran-Amirkabir semi-submersible platform (SSP) was considered as full-scale model in operation conditions. First, 14 accelerometer sensors were installed on the platform's hull, and measurements were made in 5 different scenarios in the Caspian Sea environmental conditions. Then, the Response Amplitude Operators (RAOs) for six degrees of motion were extracted using measured accelerator data. The Surge, Sway, and Heave RAOs processed by the Kalman estimation filter, Pitch, Roll, and Yaw RAOs were calculated from the Sensor Array method. Moreover, the boundary element method in ANSYS/AQWA software for the Iran-Amirkabir semi-submersible model was developed, and the RAO results were validated against the extracted field measurements. The obtained results from the Sensor Array method and the Kalman estimation filter are compared with the numerical simulations, which show Root Mean Square Errors of less than 3% and 4%, respectively for rotational and translational movements. The Mean Square Errors between both methods were also close to zero. Therefore, the proposed methods predicted activities of the studied SSP with relatively good accuracy by field data collected in the Caspian Sea.

Grouted connections (GCs) are widely used to connect superstructures and driven piles in offshore wind turbine structures. They resist fatigue loading in marine splash zones and even submerged environments. In this paper, six GC segment specimens were designed and tested under fatigue loading in both the air and water ingression conditions. The results in the air condition showed that for the specimens with lower loading ranges, the strain distributions and residual displacements stabilized after 20 thousand load cycles. These conditions persisted until the end of the test with two million cycles, with only a few tiny cracks appearing on the grout material surface. Meanwhile, wide cracks and grout material exfoliation were found in specimens with higher loading ranges. The residual displacement accumulated gradually, which eventually caused the termination of the test when it reached 5 mm after 1.3 million cycles. The results in the water ingression condition showed that the water had entered into the micro-cracks of the grout material, which severely degraded the fatigue behavior of the GC specimens. Even in lower loading ranges, specimens W-1 and W-2 only endured 0.264 million and 64 thousand load cycles before the displacement of the top clamp reached −10 mm. Compared with two specimens tested in the air, with a total displacement of less than −0.7 mm after two million load cycles, the severe deteriorating effect of water ingression on the fatigue behavior of GCs was apparent.

Buried marine pipelines employed in the Oil & Gas industry are subjected to pressure and temperature gradients, which cand produce local high compression loads leading to the onset of upheaval buckling failure. Upheaval buckling occurs when the localized stresses across the pipeline are high enough to induce constant deformation due to the low soil restriction in the upward direction. Therefore, models to predict upheaval buckling in buried marine pipes caused by high pressure and high temperature (HP/HT) and soil stiffness have been developed based on Euler-Bernoulli beam theory (EBT). However, this theory does not consider stresses and strains due to shear stresses which can play an important role in upheaval buckling failure. Therefore, in this work an analytical model that takes into account Engesser-Timoshenko beam theory (TBT) and considers the shear effects on pipelines was developed to predict upheaval buckling in buried marine pipelines. Furthermore, equations that govern vertical buckling of buried pipelines considering a plastic soil with initial imperfection were considered. Analytical results were compared with finite element models of buried pipeline and other models reported in the literature, and it was observed that analytical results fall in the range of those reposted in the literature. It was also observed that the incorporation of shear stresses in buried marine pipelines has low effect on upheaval buckling onset and propagation, but the soil stiffness has a strong influence on upheaval failure in buried marine pipelines.

With the increasing applications in the offshore industry such as oil and gas jackets, submarine pipelines and wind turbine foundations, concrete-filled double skin steel tubular (CFDST) structures are encountering the ever-increasing risk of threats to underwater explosions (UNDEX). This study presents a systematical investigation on the structural behaviors and design recommendations of the CFDST structures subjected to UNDEX loadings through finite element analysis (FEA) approaches. Finite element models have been developed, where the non-linear material properties of the constitutive steel and concrete parts and the composite actions in-between have been considered. The FEA models are verified against the experimentally determined shock wave pressure history, the deformation shapes, and the residual strength. The full-range analyses were firstly carried out on the structural responses of CFDST structures, including the typical damage patterns and residual strength of the specimen after UNDEX. Then, the parametric studies show that the cross-section hollow ratio, charge weight, and explosion distance play great roles in determining the residual strengths. Thereafter, damage indexes considering the parameter of the hollow ratio and the scaled explosion distance has been formulated, and design recommendations have been suggested accordingly.